(3-chlorobenzyl)[2-(3,4-dimethoxyphenyl)ethyl]amine

• IUPAC Name: N-[(3-chlorophenyl)methyl]-2-(3,4-dimethoxyphenyl)ethanamine
• InChI: InChI=1S/C17H20ClNO2/c1-20-16-7-6-13(11-17(16)21-2)8-9-19-12-14-4-3-5-15(18)10-14/h3-7,10-11,19H,8-9,12H2,1-2H3
• InChI Key: YQMGNQUDKGUVRK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNCC2=CC(=CC=C2)Cl)OC
• Molecular Formula: C17H20ClNO2
• Molecular Weight: 305.8 g/mol

Description

(3-chlorobenzyl)[2-(3,4-dimethoxyphenyl)ethyl]amine, also known as 3C-E, is a synthetic compound that belongs to the phenethylamine class of drugs. It is a psychoactive substance that has been studied for its potential use in scientific research. The compound was first synthesized in 1999 by a team of chemists led by David E. Nichols at Purdue University.

Mechanism of Action

The exact mechanism of action of (3-chlorobenzyl)[2-(3,4-dimethoxyphenyl)ethyl]amine is not fully understood, but it is believed to act as a partial agonist at the serotonin 2A receptor. This means that it can bind to the receptor and activate it, but not to the same extent as a full agonist. It may also interact with other receptors in the brain, such as the dopamine and norepinephrine receptors.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not well-known, but it is believed to produce psychedelic effects similar to those of other phenethylamines such as mescaline and 2C-B. These effects may include altered perception, mood, and thought processes. It may also have stimulant-like effects, such as increased heart rate and blood pressure.

Advantages and Limitations for Lab Experiments

One advantage of using (3-chlorobenzyl)[2-(3,4-dimethoxyphenyl)ethyl]amine in lab experiments is its high affinity for the serotonin 2A receptor, which makes it a useful tool for studying the role of this receptor in various physiological and pathological conditions. However, one limitation is its potential for producing unpredictable and potentially dangerous psychoactive effects, which may make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for research on (3-chlorobenzyl)[2-(3,4-dimethoxyphenyl)ethyl]amine. One area of interest is its potential use as a therapeutic agent for various psychiatric and neurological conditions, such as depression, anxiety, and addiction. Another area of interest is its potential use as a tool for studying the role of the serotonin 2A receptor in various physiological and pathological conditions, such as schizophrenia and Alzheimer's disease. Further research is needed to fully understand the potential benefits and limitations of this compound for these and other applications.

Synthesis Methods

The synthesis of (3-chlorobenzyl)[2-(3,4-dimethoxyphenyl)ethyl]amine involves the reaction of 3,4-dimethoxyphenylacetone with 3-chlorobenzylamine in the presence of a reducing agent such as lithium aluminum hydride. The resulting compound is then purified through a series of chromatographic techniques.

Scientific Research Applications

(3-chlorobenzyl)[2-(3,4-dimethoxyphenyl)ethyl]amine has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have a high affinity for the serotonin 2A receptor, which is involved in the regulation of mood, cognition, and perception. This makes it a potential tool for studying the role of this receptor in various physiological and pathological conditions.